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Compound of Interest

Compound Name: Hept-6-en-3-amine

Cat. No.: B1465868 Get Quote

Technical Guide: Safe Handling of Hept-6-en-3-
amine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Hept-6-en-3-amine was publicly available

at the time of this writing. The following information is synthesized from SDSs of structurally

similar aliphatic and unsaturated amines and should be used as a guideline. A substance-

specific risk assessment should always be conducted before handling.

Introduction
Hept-6-en-3-amine is an unsaturated aliphatic amine. While specific toxicological and safety

data for this compound are limited, its structural features suggest potential hazards common to

other low molecular weight amines. This guide provides a summary of likely hazards,

recommended handling precautions, and emergency procedures based on data for analogous

compounds.

Hazard Identification and Classification
Based on data for similar aliphatic amines, Hept-6-en-3-amine is anticipated to be a hazardous

substance. The following tables summarize the likely GHS classifications.

Table 1: Anticipated GHS Hazard Classification
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Hazard Class Hazard Category

Flammable Liquids Category 3

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 1B/2

Serious Eye Damage/Eye Irritation Category 1/2A

Table 2: Hazard Statements and Precautionary Statements (Based on Analogous Compounds)
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Type Code Statement

Hazard H226 Flammable liquid and vapor.[1]

Hazard H302 Harmful if swallowed.[2]

Hazard H312 Harmful in contact with skin.[2]

Hazard H332 Harmful if inhaled.[2]

Hazard H314/H315

Causes severe skin burns and

eye damage / Causes skin

irritation.

Hazard H318/H319

Causes serious eye damage /

Causes serious eye irritation.

[2]

Precautionary P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[1][3]

Precautionary P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[4]

Precautionary P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

[2][3][4]

Precautionary P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

Precautionary P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

Precautionary P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[3]

Experimental Protocols: Safe Handling Procedures
The following protocols are generalized for handling potentially hazardous liquid amines and

should be adapted to specific experimental needs.

3.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles and a face shield are mandatory.[4]

Skin Protection: A flame-retardant lab coat, and gloves are required. Nitrile or neoprene

gloves are recommended; however, glove compatibility should be verified.[4]

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of inhalation, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.[5]

3.2. Engineering Controls

All work with Hept-6-en-3-amine should be performed in a well-ventilated laboratory, inside

a chemical fume hood.[3]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[3]

3.3. Spill and Waste Disposal

Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand). For larger spills, evacuate the area and contact emergency services. Ensure proper

ventilation.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Do not pour down the drain.

First Aid Measures
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Table 3: First Aid Procedures

Exposure Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Physical and Chemical Properties
No experimental data for Hept-6-en-3-amine is available. The following are computed

properties for the similar compound Hept-1-en-3-amine.

Table 4: Computed Physical and Chemical Properties (for Hept-1-en-3-amine)
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Property Value

Molecular Formula C₇H₁₅N[6]

Molecular Weight 113.20 g/mol [6]

XLogP3 1.8[6]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 4

Stability and Reactivity
Reactivity: Potentially reacts vigorously with strong oxidizing agents, acids, and acid

chlorides.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and ignition sources.[1]

Incompatible Materials: Strong oxidizing agents, acids.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of a hazardous

chemical like Hept-6-en-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1465868?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/h3208
https://store.apolloscientific.co.uk/storage/msds/OR312290_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19306~~PDF~~MTR~~CGV4~~EN~~2024-05-03%2009:43:39~~(R
https://international.skcinc.com/media/documents/KnowledgeCenter/Technical%20Information/Product%20Publications/Safety%20Data%20Sheets/aliphatic-amines-developing-solution-2000-sds.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Primary%20aliphatic%20%28C12-22%29%20and%20fatty%20amines_Human%20health%20tier%20II%20assessment.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-1-en-3-amine
https://www.benchchem.com/product/b1465868#hept-6-en-3-amine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1465868#hept-6-en-3-amine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1465868#hept-6-en-3-amine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1465868#hept-6-en-3-amine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1465868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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